Cas no 108329-81-3 (Boc-Amino-4-carboxytetrahydrothiopyran)

Boc-Amino-4-carboxytetrahydrothiopyran Properties

Names and Identifiers

• 2H-Thiopyran-4-carboxylicacid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]tetrahydro-
• 4-[(2-methylpropan-2-yl)oxycarbonylamino]thiane-4-carboxylic acid
• 4-N-Boc-Amino-4-Carboxytetrahydrothiopyran
• Boc-Amino-4-carboxytetrahydrothiopyran
• 4-(Boc-aMino)tetrahydrothiopyran-4-carboxylic acid
• Boc-4-aminotetrahydrothiopyran-4-carboxylic acid
• N-t-butoxycarbonyl-4-aminotetrahydrothiopyran-4-carboxylic acid
• 4-N-(TERT-BUTOXYCARBONYL)-AMINO-4-CARBOXYTETRAHYDROTHIOPYRAN
• 4-TERT-BUTOXYCARBONYLAMINO-TETRAHYDRO-THIOPYRAN-4-CARBOXYLIC ACID
• 2-((tert-butoxycarbonyl)amino)tetrahydro-2H-thiopyran-4-carboxylic acid
• 4-[(TERT-BUTOXYCARBONYL)AMINO]TETRAHYDRO-2H-THIOPYRAN-4-CARBOXYLIC ACID
• 4-N-BOC-Amino-4-carboxytetrahydrothiopyran,95%
• 4-N-BOC-AMINO-4-CARBOXYTETRAHYDROTHIOPYRAN 95%
• 4-((tert-Butoxycarbonyl)amino)tetrahydro-2H-thiopyran-4-carboxylic acid
• 4-{[(tert-butoxy)carbonyl]amino}thiane-4-carboxylic acid
• SCHEMBL2085827
• AB12379
• AKOS013464690
• J-002117
• 4-(Boc-amino)tetrahydrothiopyran-4-carboxylic acid
• CS-0231107
• 4-(Boc-amino)tetrahydrothiopyran-4-carboxylic acid, >=95.0% (TLC)
• FTTKMOOFKYOPQD-UHFFFAOYSA-N
• EN300-1071120
• 4-((tert-Butoxycarbonyl)amino)tetrahydro-2H-thiopyran-4-carboxylicacid
• DTXSID70361473
• 108329-81-3
• Z1200998688
• 2H-Thiopyran-4-carboxylicacid,4-[[(1,1-dimethylethoxy)carbonyl]amino]tetrahydro-
• +Expand

• MDL： MFCD02683142
• InChIKey： FTTKMOOFKYOPQD-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H19NO4S/c1-10(2,3)16-9(15)12-11(8(13)14)4-6-17-7-5-11/h4-7H2,1-3H3,(H,12,15)(H,13,14)
• SMILES： CC(C)(C)OC(=O)NC1(CCSCC1)C(O)=O

Computed Properties

• Exact Mass: 261.10300
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 5
• Monoisotopic Mass: 261.10347926g/mol
• Heavy Atom Count: 17
• Complexity: 300
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Surface Charge: -1
• Topological Polar Surface Area: 78.5

Experimental Properties

• LogP: 2.25240
• PSA: 100.93000
• Refractive Index: 1.5500 (estimate)
• Melting Point: 170-174 °C
• Color/Form: Not available
• Solubility: Not available
• Density: 1.2508 (rough estimate)

Boc-Amino-4-carboxytetrahydrothiopyran Security Information

• WGK Germany：3
• Safety Term：S26;S37/39
• Safety Instruction： S37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Risk Phrases： 36/37/38
• FLUKA BRAND F CODES：10-23

Boc-Amino-4-carboxytetrahydrothiopyran Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%